molecular formula C15H22N2O4 B4756415 N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide

Cat. No. B4756415
M. Wt: 294.35 g/mol
InChI Key: MZAOBGRTFHFKBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide, also known as NBMPR or nitrobenzylthioinosine, is a potent and selective inhibitor of the equilibrative nucleoside transporter 1 (ENT1). It has been widely used in scientific research to study the role of ENT1 in various physiological and pathological processes.

Mechanism of Action

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide inhibits ENT1 by binding to the transporter and preventing the uptake of nucleosides and nucleoside analogs. This leads to a decrease in intracellular levels of these compounds and can have a variety of physiological and pathological effects.
Biochemical and Physiological Effects:
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide has been shown to have a number of biochemical and physiological effects. For example, it can inhibit the proliferation of cancer cells by blocking their ability to take up nucleoside analogs used in chemotherapy. It can also affect the function of immune cells by decreasing their ability to take up adenosine, which is an important signaling molecule in the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide in lab experiments is its selectivity for ENT1, which allows researchers to specifically study the function of this transporter. However, one limitation is that N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide can have off-target effects on other transporters or enzymes, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research involving N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide. For example, it could be used to investigate the role of ENT1 in neurological disorders such as Alzheimer's disease or Parkinson's disease. It could also be used to study the effects of nucleoside analogs on cancer cells in combination with other chemotherapeutic agents. Additionally, new derivatives of N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide could be synthesized to improve its selectivity or potency.

Scientific Research Applications

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide has been used extensively in scientific research to investigate the function of ENT1. ENT1 is a membrane transporter that plays a critical role in the uptake of nucleosides and nucleoside analogs, which are important in many physiological and pathological processes such as DNA synthesis, cell proliferation, and cancer chemotherapy.

properties

IUPAC Name

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N2O4/c1-3-4-9-21-10-5-8-16-15(18)13-6-7-14(17(19)20)12(2)11-13/h6-7,11H,3-5,8-10H2,1-2H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MZAOBGRTFHFKBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOCCCNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide
Reactant of Route 2
Reactant of Route 2
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide
Reactant of Route 4
Reactant of Route 4
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide
Reactant of Route 5
Reactant of Route 5
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.